Cas no 304700-84-3 (1-[(4-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[(4-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole
• CAS No: 304700-84-3
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• CID: 3083904
• PubChem ID: 809743
• Update Time: 2025-04-21

1-[(4-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole
• BIM-0021298.P001
• SCHEMBL7746984
• 1-(4-methoxyphenyl)sulfonylbenzotriazole
• 1-(4-methoxybenzenesulfonyl)-1H-1,2,3-benzotriazole
• 304700-84-3
• AG-205/11115024
• 1-[(4-methoxyphenyl)sulfonyl]-1H-benzotriazole
• ChemDiv1_025433
• Z1532943635
• WAY-224513
• HMS659E01
• CCG-9637
• AKOS002286063
• CBMicro_021393
• STK060184

• Inchi： 1S/C13H11N3O3S/c1-19-10-6-8-11(9-7-10)20(17,18)16-13-5-3-2-4-12(13)14-15-16/h2-9H,1H3
• InChI Key： IPKORNRJLQCQNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C2C=CC=CC=2N=N1)(=O)=O

Computed Properties

• Exact Mass: 289.05211239Da
• Monoisotopic Mass: 289.05211239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5Ų